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Compound of Interest

Compound Name: Ocresolphthalein

Cat. No.: B13147035 Get Quote

An In-depth Technical Guide to the Safe Handling of o-Cresolphthalein

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

o-cresolphthalein, a common phthalein dye used as a pH indicator. Adherence to these

guidelines is crucial for ensuring personnel safety and minimizing environmental impact in a

laboratory setting.

Hazard Identification and Classification
o-Cresolphthalein is classified as a hazardous substance. The following tables summarize its

classification according to the Globally Harmonized System (GHS) and the National Fire

Protection Association (NFPA).

Table 1: GHS Hazard Classification
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Classification Hazard Statement

Serious Eye Irritation H319: Causes serious eye irritation.[1]

Skin Irritation H315: Causes skin irritation.[2]

Specific Target Organ Toxicity H335: May cause respiratory irritation.[2]

Acute Toxicity (Oral) H302: Harmful if swallowed.[2]

Acute Toxicity (Dermal) H312: Harmful in contact with skin.[2]

Acute Toxicity (Inhalation) H332: Harmful if inhaled.[2]

Carcinogenicity H351: Suspected of causing cancer.[2]

Note: GHS classifications may vary between suppliers.

Table 2: NFPA 704 Diamond

Category Rating Description

Health 2

Can cause temporary

incapacitation or residual

injury.[3]

Flammability 1
Must be preheated before

ignition can occur.[3]

Instability 0
Normally stable, even under

fire conditions.[4]

Special Hazards - No special hazards.

Physical and Chemical Properties
Understanding the physical and chemical properties of o-cresolphthalein is essential for safe

handling and storage.

Table 3: Physical and Chemical Properties
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Property Value

Chemical Formula C₂₂H₁₈O₄[2]

Molar Mass 346.38 g/mol [2][3]

Appearance
White to pale yellow or pink/beige crystalline

powder.[4][5][6]

Melting Point 223 °C (433 °F)[2]

Boiling Point 222.6 °C (432.7 °F)[2]

Solubility
Insoluble in water; soluble in ethanol, ethers,

and glacial acetic acid.[2][5][6]

pH Indicator Range pH 8.2 (colorless) to 9.8 (purple/red).[2][5]

Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize exposure and prevent

accidents.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following table

outlines the recommended PPE for handling o-cresolphthalein.

Table 4: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles or a face

shield (EN 166 or OSHA 29 CFR 1910.133).[1]

[4]

Skin Protection
Wear impervious protective gloves (e.g., nitrile

rubber) and a lab coat.[1][3][4]

Respiratory Protection

If dust is generated, use a NIOSH/MSHA-

approved respirator with a particulate filter (e.g.,

N95).[3][4] Ensure adequate ventilation.[1][3][4]

Handling Procedures
Avoid contact with skin and eyes.[1][3][7]

Do not breathe dust.[1][3]

Use only in a well-ventilated area, preferably in a chemical fume hood.[1][3][4]

Wash hands thoroughly after handling.[4][8]

Minimize dust generation and accumulation.[4]

Ground all equipment containing the material to prevent static discharge.[3]

Storage Conditions
Store in a tightly closed container.[1][3][4]

Keep in a cool, dry, and well-ventilated place.[1][3][4]

Store away from incompatible materials such as strong oxidizing agents.[3][4]

Emergency Procedures
In the event of an emergency, follow these procedures and seek medical attention immediately.

Table 5: First-Aid Measures
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Exposure Route First-Aid Procedure

Ingestion

Do NOT induce vomiting.[3][4] If the person is

conscious, rinse their mouth with water and give

them 2-4 cupfuls of milk or water to drink.[4]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[1][3][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing.[3][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][4]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical powder, carbon dioxide, water spray, or alcohol-

resistant foam.[1][3][7] For large fires, use water spray, fog, or foam.[3] Do not use a heavy

water stream.[9]

Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide

and carbon dioxide may be generated.[3][4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][3][4]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel.[1][9] Wear appropriate PPE as

outlined in Table 4. Avoid breathing dust and contact with skin and eyes.[1]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[1] Do not

let the chemical enter drains, sewers, or public waters.[1][9]
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Containment and Cleanup: For small spills, use appropriate tools to put the spilled solid in a

convenient waste disposal container.[3] For large spills, shovel the material into a suitable

container for disposal.[3] Clean the contaminated surface by spreading water and dispose of

it according to local and regional authority requirements.[3] Avoid generating dust.[4]

Experimental Protocols and Logical Relationships
The following diagram illustrates the logical workflow for the safe handling of o-cresolphthalein,

from initial hazard assessment to emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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